N-(3-benzamidophenyl)-2-ethoxybenzamide

• IUPAC Name: N-(3-benzamidophenyl)-2-ethoxybenzamide
• InChI: InChI=1S/C22H20N2O3/c1-2-27-20-14-7-6-13-19(20)22(26)24-18-12-8-11-17(15-18)23-21(25)16-9-4-3-5-10-16/h3-15H,2H2,1H3,(H,23,25)(H,24,26)
• InChI Key: JOGYTJAHVGPPLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

N-(3-benzamidophenyl)-2-ethoxybenzamide, commonly known as BEB, is a chemical compound that has been extensively studied for its potential pharmacological applications. The compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and future directions have been investigated.

Mechanism of Action

BEB inhibits PARP-1 by binding to its catalytic domain and preventing the formation of poly(ADP-ribose) chains. This leads to the accumulation of DNA damage and the activation of cell death pathways. BEB also modulates the activity of ion channels and neurotransmitter receptors, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and physiological effects:
BEB has been shown to induce apoptosis in cancer cells, sensitize them to chemotherapy and radiation therapy, and reduce tumor growth in animal models. It has also been shown to reduce pain and inflammation in animal models of neuropathic pain and inflammatory pain. BEB has been found to modulate the activity of various ion channels and neurotransmitter receptors, including TRPV1, TRPA1, GABA(A) receptors, and NMDA receptors.

Advantages and Limitations for Lab Experiments

One advantage of BEB is its specificity for PARP-1, which makes it a useful tool for studying the role of PARP-1 in DNA repair and cell death pathways. However, its low solubility and poor bioavailability may limit its use in vivo. Additionally, its effects on ion channels and neurotransmitter receptors may complicate the interpretation of its pharmacological effects.

Future Directions

For BEB research include the development of more potent and selective PARP-1 inhibitors, the investigation of its effects on other ion channels and neurotransmitter receptors, and the exploration of its potential as a therapeutic agent for cancer, pain, and inflammation. Additionally, the use of BEB as a tool for studying the role of PARP-1 in DNA repair and cell death pathways may lead to the development of new cancer therapies.

Synthesis Methods

BEB can be synthesized using different methods, including the reaction of 3-benzamidophenol with 2-ethoxybenzoyl chloride in the presence of a base, or the reaction of 2-ethoxybenzoic acid with N-(3-aminophenyl)benzamide in the presence of a coupling agent. The purity and yield of the compound can be improved by using different purification techniques, such as column chromatography or recrystallization.

Scientific Research Applications

BEB has been investigated for its potential pharmacological applications, particularly as an inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1). PARP-1 is involved in DNA repair, and its inhibition has been shown to sensitize cancer cells to chemotherapy and radiation therapy. BEB has also been studied for its potential anti-inflammatory and analgesic effects, as well as its ability to modulate the activity of ion channels and neurotransmitter receptors.